Cas no 334971-95-8 (1-(2-aminoethyl)-1,3-diazinan-2-one)

• Product Name: 1-(2-aminoethyl)-1,3-diazinan-2-one
• CAS No: 334971-95-8
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• CID: 2119934
• PubChem ID: 19848018
• Update Time: 2025-10-29

1-(2-aminoethyl)-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-tetrahydropyrimidin-2(1H)-one
• 1-(2-aminoethyl)-1,3-diazinan-2-one
• 2(1H)-Pyrimidinone, 1-(2-aminoethyl)tetrahydro-

• Inchi： 1S/C6H13N3O/c7-2-5-9-4-1-3-8-6(9)10/h1-5,7H2,(H,8,10)
• InChI Key： QTDZKAGIPVMZCS-UHFFFAOYSA-N
• SMILES： O=C1NCCCN1CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Topological Polar Surface Area: 58.4

Additional information on 1-(2-aminoethyl)-1,3-diazinan-2-one

Introduction to 1-(2-aminoethyl)-1,3-diazinan-2-one (CAS No. 334971-95-8)

1-(2-aminoethyl)-1,3-diazinan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 334971-95-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the diazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of an aminoethyl substituent at the 1-position and a carbonyl group at the 2-position imparts unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural features of 1-(2-aminoethyl)-1,3-diazinan-2-one contribute to its potential utility in various biochemical pathways. The aminoethyl side chain provides a site for hydrogen bonding and interaction with biological targets, while the diazine core offers rigidity and stability. These characteristics make it an interesting scaffold for designing molecules with specific pharmacological activities.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential as pharmacophores. Diazines, in particular, have been extensively studied for their roles in antimicrobial, antiviral, and anticancer therapies. The derivative 1-(2-aminoethyl)-1,3-diazinan-2-one is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity and cellular signaling pathways. Research has indicated that 1-(2-aminoethyl)-1,3-diazinan-2-one may interact with various enzymes involved in inflammation, oxidative stress, and cell proliferation. These interactions are crucial for developing novel therapeutic strategies against chronic diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent studies have highlighted the compound's potential in inhibiting specific kinases and phosphodiesterases that play a role in disease pathogenesis. For instance, preliminary data suggest that 1-(2-aminoethyl)-1,3-diazinan-2-one may exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. By targeting these kinases, the compound could potentially disrupt abnormal cell division and induce apoptosis in cancer cells.

Additionally, the compound's structure allows for modifications that can enhance its bioavailability and selectivity. Researchers have explored derivatives of 1-(2-aminoethyl)-1,3-diazinan-2-one with improved solubility and reduced toxicity. These modifications are essential for translating preclinical findings into effective clinical treatments.

The synthesis of 1-(2-aminoethyl)-1,3-diazinan-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the diazine core and introduce the aminoethyl group. The development of efficient synthetic routes is critical for scaling up production and making the compound more accessible for further research.

The pharmacokinetic properties of 1-(2-aminoethyl)-1,3-diazinan-2-one are also under investigation to understand how it behaves within the body. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. These studies provide valuable insights into optimizing dosages and formulations to maximize therapeutic efficacy while minimizing side effects.

In conclusion,1-(2-aminoethyl)-1,3-diazinan-2-one (CAS No. 334971-95-8) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with various biological targets, making it a valuable scaffold for drug discovery. Ongoing research continues to uncover new therapeutic possibilities for this compound, positioning it as a promising candidate for future medical interventions.